Cas no 59746-97-3 (2-benzoyl-4-(butan-2-yl)phenol)

• Product Name: 2-benzoyl-4-(butan-2-yl)phenol
• CAS No: 59746-97-3
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 6586324
• PubChem ID: 57579405
• Update Time: 2024-01-02

2-benzoyl-4-(butan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-(butan-2-yl)phenol
• [2-Hydroxy-5-(1-methylpropyl)phenyl]phenylmethanone
• Methanone, [2-hydroxy-5-(1-methylpropyl)phenyl]phenyl-
• 59746-97-3
• EN300-1276693
• SCHEMBL10138484

• Inchi： 1S/C17H18O2/c1-3-12(2)14-9-10-16(18)15(11-14)17(19)13-7-5-4-6-8-13/h4-12,18H,3H2,1-2H3
• InChI Key： KOQIUKPTXCVYPV-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(C)CC)=CC=C1O)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±30.0 °C(Predicted)
• pka: 8.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones